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Abstract

This technical guide provides a comprehensive overview of 1,3-diethylcyclohexane, a
disubstituted cycloalkane. It details the compound's chemical identity, including its CAS number
and IUPAC name, and presents a summary of its key physicochemical properties. This
document outlines a standard laboratory-scale synthesis protocol and discusses the
compound's conformational analysis. While direct applications in drug development are not
prominent in current literature, this guide explores its use as a model compound in
stereochemical studies and its potential as a non-reactive solvent in pharmaceutical synthesis.
Safety and handling information are also provided.

Chemical Identity and Properties

1,3-Diethylcyclohexane is a saturated cyclic hydrocarbon. Its structure consists of a
cyclohexane ring substituted with two ethyl groups at the 1 and 3 positions. This substitution
gives rise to cis and trans stereoisomers, each with distinct conformational preferences.
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Table 1: Chemical Identifiers for 1,3-Diethylcyclohexane[1]

Identifier Value

IUPAC Name 1,3-diethylcyclohexane

CAS Number 1678-99-5

Molecular Formula CioH20

Molecular Weight 140.27 g/mol

INChl Key WJIUNKQFLRQGJAR-UHFFFAOYSA-N
Canonical SMILES CCcl1cccece(er)cece

Table 2: Physicochemical Properties of 1,3-Diethylcyclohexane

Property Value Source
Boiling Point 174.6 °C (predicted)
Density 0.803 g/cm? (predicted)

2.5+0.3 mmHg at 25°C
Vapor Pressure

(predicted)
LogP 4.55 (predicted)
Refractive Index 1.442 (predicted)

Synthesis of 1,3-Diethylcyclohexane

A common and effective method for the synthesis of 1,3-diethylcyclohexane is the catalytic
hydrogenation of 1,3-diethylbenzene. This reaction involves the saturation of the aromatic ring
with hydrogen gas in the presence of a metal catalyst.

Experimental Protocol: Catalytic Hydrogenation of 1,3-
Diethylbenzene

Materials:
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e 1,3-Diethylbenzene

» 5% Palladium on activated carbon (Pd/C) catalyst

o Ethanol (or other suitable solvent)

e Hydrogen gas (H2)

o High-pressure hydrogenation apparatus (e.g., Parr hydrogenator)

o Standard laboratory glassware

« Filtration apparatus (e.g., Celite or filter paper)

 Rotary evaporator

Procedure:

e Reaction Setup: In a high-pressure reaction vessel, dissolve a known quantity of 1,3-
diethylbenzene in a suitable solvent such as ethanol.

o Catalyst Addition: Carefully add the 5% Pd/C catalyst to the solution. The catalyst loading is
typically around 1-5 mol% relative to the substrate.

e Hydrogenation: Seal the reaction vessel and connect it to the hydrogenation apparatus.
Purge the system with an inert gas (e.g., nitrogen or argon) before introducing hydrogen gas.
Pressurize the vessel with hydrogen to the desired pressure (typically 50-500 psi).

e Reaction Conditions: Heat the reaction mixture to a specified temperature (e.g., 50-100 °C)
and stir vigorously to ensure efficient mixing and contact between the reactants and the
catalyst.

e Monitoring: Monitor the reaction progress by observing the uptake of hydrogen gas. The
reaction is complete when hydrogen consumption ceases.

o Work-up: Once the reaction is complete, cool the vessel to room temperature and carefully
vent the excess hydrogen gas.
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o Catalyst Removal: Filter the reaction mixture through a pad of Celite or suitable filter paper to
remove the palladium catalyst.

e Solvent Removal: Concentrate the filtrate using a rotary evaporator to remove the solvent.

 Purification: The crude product can be purified by distillation to obtain pure 1,3-
diethylcyclohexane.

Diagram 1: Synthesis of 1,3-Diethylcyclohexane

Synthesis of 1,3-Diethylcyclohexane

1,3-Diethylbenzene

1,3-Diethylcyclohexane

Click to download full resolution via product page

Caption: Catalytic hydrogenation of 1,3-diethylbenzene.

Conformational Analysis

The stereochemistry of 1,3-diethylcyclohexane is a key aspect of its chemical behavior. The
cyclohexane ring exists predominantly in a chair conformation to minimize angular and
torsional strain. The two ethyl substituents can be arranged in either a cis or trans
configuration, leading to different conformational isomers.

 cis-1,3-Diethylcyclohexane: In the cis isomer, both ethyl groups are on the same side of the
cyclohexane ring. The most stable conformation is the diequatorial (e,e) form, where both
bulky ethyl groups occupy equatorial positions to minimize steric hindrance, specifically 1,3-
diaxial interactions. The diaxial (a,a) conformation is significantly less stable.

« trans-1,3-Diethylcyclohexane: In the trans isomer, the ethyl groups are on opposite sides of
the ring. This results in one ethyl group being in an axial position and the other in an
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equatorial position (a,e). Ring flipping leads to an equivalent (e,a) conformation.

Diagram 2: Conformational Isomers of cis-1,3-Diethylcyclohexane

Conformational Equilibrium of cis-1,3-Diethylcyclohexane
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Caption: Conformational equilibrium of the cis isomer.

Applications in Research and Development

Currently, there is limited evidence to suggest that 1,3-diethylcyclohexane has direct
applications as an active pharmaceutical ingredient. However, its well-defined stereochemistry
makes it a useful model compound for fundamental studies in organic chemistry.

o Stereochemical Studies: It serves as a classic example for teaching and researching the
principles of conformational analysis in substituted cyclohexanes.

e Non-Reactive Solvent: Due to its inert nature, it has potential as a non-reactive, non-polar
solvent in certain organic syntheses where protic or more reactive solvents are undesirable.

Safety and Handling

1,3-Diethylcyclohexane is a flammable liquid and should be handled with appropriate safety
precautions in a well-ventilated area, away from ignition sources. Protective equipment,
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including safety goggles, gloves, and a lab coat, should be worn. For detailed safety
information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

1,3-Diethylcyclohexane is a well-characterized cycloalkane with established chemical and
physical properties. While it may not be at the forefront of drug discovery, its importance as a
model compound for understanding fundamental principles of stereochemistry should not be
underestimated. Its synthesis via the hydrogenation of 1,3-diethylbenzene is a straightforward
and scalable process. Further research into its properties as a solvent and its potential
interactions in biological systems could reveal new applications for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b15342211?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15342211?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

